Cas no 10372-92-6 (Methanone,[4-(1,1-dimethylethyl)phenyl](4-nitrophenyl)-)

• Product Name: Methanone,[4-(1,1-dimethylethyl)phenyl](4-nitrophenyl)-
• CAS No: 10372-92-6
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 165239
• PubChem ID: 3014637
• Update Time: 2025-04-19

Methanone,[4-(1,1-dimethylethyl)phenyl](4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(1,1-dimethylethyl)phenyl](4-nitrophenyl)-
• (4-tert-butylphenyl)-(4-nitrophenyl)methanone
• (4-(1,1-Dimethylethyl)phenyl)(4-nitrophenyl)methanone
• 4-Nitro-4'-tert.-butyl-benzophenon
• 4-TERT-BUTYL-4'-NITROBENZOPHENONE
• AC1MHZXK
• AG-D-14928
• Benzophenone, 4-tert-butyl-4'-nitro-
• Benzophenone,4-tert-butyl-4'-nitro- (7CI,8CI)
• CTK4A2336
• SureCN2684424
• SCHEMBL2684424
• DTXSID20146030
• Methanone, (4-(1,1-dimethylethyl)phenyl)(4-nitrophenyl)-
• 10372-92-6

• Inchi： 1S/C17H17NO3/c1-17(2,3)14-8-4-12(5-9-14)16(19)13-6-10-15(11-7-13)18(20)21/h4-11H,1-3H3
• InChI Key： KKYQYRVNPAHJNV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 283.12091
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21